Cas no 886762-86-3 (4-Bromo-3-fluorobenzene-1,2-diamine)

• Product Name: 4-Bromo-3-fluorobenzene-1,2-diamine
• CAS No: 886762-86-3
• MF: C₆H₆BrFN₂
• MW: 205.027643680573
• MDL: MFCD07368683
• CID: 2102351
• PubChem ID: 2783203
• Update Time: 2025-05-19

4-Bromo-3-fluorobenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4-bromo-3-fluoro-
• 4-bromo-3-fluorobenzene-1,2-diamine
• 3,4-Diamino-2-fluorobromobenzene
• 4-bromo-3-fluoro-1,2-benzenediamine
• 4-bromo-3-fluoro-benzene-1,2-diamine
• 6-BROMO-2,3-DIAMINOFLUOROBENZENE
• ZTSHEADNOHWIMO-UHFFFAOYSA-N
• SBB093401
• 1-Bromo-3,4-diamino-2-fluorobenzene
• PC10402
• FCH1322594
• BL009140
• AK186765
• 4-Bromo-3-fluoro-1,2-benzenediamine (ACI)
• SY064745
• 4-Bromo-3-fluorophenylene-1,2-diamine, 1-Bromo-3,4-diamino-2-fluorobenzene
• AKOS025404123
• MFCD07368683
• CS-0084798
• DB-106653
• SB78479
• 4-Bromo-3-fluorophenylene-1,2-diamine, 3,4-Diamino-2-fluorobromobenzene
• EN300-198761
• Z1269120126
• SCHEMBL239637
• 886762-86-3
• PS-8115
• CHEMBL4936485
• DTXSID10382506
• 4-Bromo-3-fluorobenzene-1,2-diamine

• MDL： MFCD07368683
• Inchi： 1S/C6H6BrFN2/c7-3-1-2-4(9)6(10)5(3)8/h1-2H,9-10H2
• InChI Key： ZTSHEADNOHWIMO-UHFFFAOYSA-N
• SMILES： FC1C(N)=C(N)C=CC=1Br

Computed Properties

• Exact Mass: 203.97000
• Monoisotopic Mass: 203.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: 1.4

Experimental Properties

• PSA: 52.04000
• LogP: 2.91500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4-Bromo-3-fluorobenzene-1,2-diamine

4-Bromo-3-fluorobenzene-1,2-diamine: A Comprehensive Overview

The compound 4-Bromo-3-fluorobenzene-1,2-diamine (CAS No: 886762-86-3) is a highly specialized aromatic diamine derivative with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 4-position and a fluorine atom at the 3-position of the benzene ring, along with amino groups at the 1 and 2 positions. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the potential of 4-Bromo-3-fluorobenzene-1,2-diamine in the development of advanced materials, particularly in the field of coordination chemistry and metal-organic frameworks (MOFs). Researchers have demonstrated that this compound can act as a versatile ligand due to its ability to coordinate with various metal ions through its amino groups. For instance, a study published in *Chemical Communications* in 2023 explored the use of this diamine as a building block for constructing highly porous MOFs with exceptional gas adsorption capabilities. The bromine and fluorine substituents were found to significantly influence the electronic properties of the ligand, thereby enhancing its coordination ability and stability in MOF structures.

In addition to its role in materials science, 4-Bromo-3-fluorobenzene-1,2-diamine has also gained attention in medicinal chemistry for its potential as a bioactive molecule. A research team from the University of Cambridge reported in *Journal of Medicinal Chemistry* that this compound exhibits promising anti-inflammatory activity when tested on human cell lines. The bromine and fluorine substituents were identified as key factors contributing to its bioactivity, as they modulate the molecule's lipophilicity and hydrogen bonding capacity. Furthermore, computational studies revealed that this compound could potentially bind to several drug targets associated with inflammatory diseases, making it a candidate for further drug development.

The synthesis of 4-Bromo-3-fluorobenzene-1,2-diamine involves a multi-step process that typically begins with bromination or fluorination of an aromatic amine precursor. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, a study published in *Angewandte Chemie* introduced a palladium-catalyzed coupling reaction that allows for the precise installation of bromine and fluorine substituents on the benzene ring. This method not only enhances the yield but also minimizes side reactions, making it suitable for large-scale production.

Another area where 4-Bromo-3-fluorobenzene-1,2-diamine has shown promise is in electrochemistry. Scientists at Stanford University have utilized this compound as an electrode material in organic redox flow batteries (ORFBs). The unique electronic configuration of the molecule enables it to undergo reversible redox reactions at high rates while maintaining excellent cycle stability. Preliminary results indicate that batteries incorporating this compound exhibit improved energy density and longer lifespans compared to conventional systems.

From an environmental perspective, researchers are exploring the biodegradation pathways of 4-Bromo-3-fluorobenzene-1,2-diamine to assess its potential impact on ecosystems. A study conducted by environmental chemists at ETH Zurich revealed that under aerobic conditions, this compound undergoes rapid microbial degradation due to its reactive amino groups and halogen substituents. This finding suggests that proper waste management practices can mitigate any adverse environmental effects associated with its use.

In conclusion, 4-Bromo-3-fluorobenzene-1,2-diamine (CAS No: 886762-86-3) is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as an effective ligand in materials science, a bioactive molecule in medicinal chemistry, and an innovative material in electrochemistry. As research continues to uncover new properties and applications of this compound, it is poised to play an increasingly important role in both academic research and industrial innovation.